Cas no 64684-26-0 (9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one)

• Product Name: 9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one
• CAS No: 64684-26-0
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 519636
• Update Time: 2024-03-01

9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-(3-hydroxy-3-methyl-1-butenyl)-4-methoxy- (9CI)
• SwietenocoumarinG
• 9-(3-Hydroxy-3-methyl-1-butenyl)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• Swietenocoumarin G
• 9-[(E)-3-Hydroxy-3-methylbut-1-enyl]-4-methoxyfuro[3,2-g]chromen-7-one

• Inchi： 1S/C17H16O5/c1-17(2,19)8-6-11-15-12(7-9-21-15)14(20-3)10-4-5-13(18)22-16(10)11/h4-9,19H,1-3H3/b8-6+
• InChI Key： QYKCKNWUIWVHCX-SOFGYWHQSA-N
• SMILES： O1C=CC2=C(C3C=CC(=O)OC=3C(/C=C/C(C)(C)O)=C12)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Topological Polar Surface Area: 68.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins